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Compound of Interest

Compound Name: Chrome Orange

CAS No.: 85188-12-1

Cat. No.: B12721388

Get Quote

Immediate Safety and Logistical Information for the Disposal of Chrome Orange (Lead

Chromate Pigment)

Chrome Orange (C.I. Pigment Yellow 34 or PY34) is a lead chromate-based pigment.[1][2]

Due to its lead and hexavalent chromium content, it is considered a hazardous material with

chronic health concerns, including the potential to cause cancer and reproductive toxicity.[1][3]

Therefore, proper disposal is not only a matter of regulatory compliance but also a critical

component of laboratory safety and environmental protection. All waste containing Chrome
Orange must be handled as hazardous waste in accordance with local, state, and federal

regulations.[2][4]

Immediate Actions & Personal Protective Equipment
(PPE)
Before handling Chrome Orange waste, it is imperative to wear the appropriate Personal

Protective Equipment (PPE) to minimize exposure.[5] Avoid generating dust during handling

and cleanup.[3]
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PPE Item Specification

Eye Protection
Chemical safety goggles or glasses with side

shields.

Hand Protection Chemical-resistant gloves (e.g., nitrile).[6]

Body Protection Laboratory coat.[6]

Respiratory Protection

Use a respirator with a particulate filter if there is

a risk of inhaling dust, especially in poorly

ventilated areas.[3][6]

In case of a spill, immediately contain the material to prevent the release of dust and debris.[7]

For minor spills, carefully sweep or vacuum the material and place it into a designated

hazardous waste container.[6] Do not use compressed air.[6] For larger spills, evacuate the

area and follow your institution's emergency procedures.[6]

Step-by-Step Disposal Protocol
The following procedure outlines the safe collection, storage, and disposal of Chrome Orange
waste in a laboratory setting.

Waste Segregation and Collection:

Collect all waste containing Chrome Orange in a designated, compatible, and sealable

hazardous waste container.[6]

This includes unused or expired pigment, contaminated labware (e.g., weighing paper,

gloves), and spill cleanup materials.[8]

Do not mix Chrome Orange waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.[9]

Container Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste."[6]
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Include the full chemical name: "Chrome Orange (Lead Chromate)" and the CAS number

(7758-97-6).[4]

Indicate the approximate quantity of the waste and the date when the waste was first

added to the container.[6]

Waste Storage:

Keep the hazardous waste container tightly sealed when not in use.[6][10]

Store the container in a designated, well-ventilated, and secure satellite accumulation area

within the laboratory.[6][8]

Store away from incompatible materials, such as organic materials and powdered metals.

[5]

Final Disposal:

Arrange for the collection of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.[6]

Do not discharge Chrome Orange waste down the drain or dispose of it in regular trash.

[6][9]

Waste from non-residential sources, such as laboratories, may be subject to hazardous

waste rules under the Resource Conservation and Recovery Act (RCRA).[11] A Toxicity

Characteristic Leaching Procedure (TCLP) test may be required to determine if the waste

exhibits the characteristic of toxicity for lead.[11][12]

Regulatory and Safety Data
The following table summarizes key regulatory and safety information for Chrome Orange.
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Parameter Value / Guideline Source

Chemical Name Lead Chromate [4]

CAS Number 7758-97-6 [4]

RCRA Hazardous Waste

Criterion for Lead

≥ 5.0 mg/L (Toxicity

Characteristic Leaching

Procedure)

[11]

Health Hazards

May cause cancer, damage

fertility or the unborn child, and

cause damage to organs

through prolonged or repeated

exposure.

[3]

Environmental Hazards
Very toxic to aquatic life with

long-lasting effects.
[3][4]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Chrome Orange in

a laboratory setting.
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Start: 
Generate Chrome Orange Waste

1. Wear Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

2. Segregate Waste
(Designated, Compatible Container)

Spill Occurs 3. Label Container
('Hazardous Waste', Chemical Name, Date)

Contain Spill & Clean Up
(Add to Waste Container)

Yes

4. Store Securely
(Sealed, Ventilated, Designated Area)

5. Arrange for Disposal
(Contact EHS or Licensed Contractor)

End: 
Waste Collected for Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Chrome Orange waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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